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Compound of Interest

4-{(4-
Compound Name:
Nitrophenyl)sulfonyllmorpholine

Cat. No.: B092614

An In-Depth Technical Guide to 4-[(4-Nitrophenyl)sulfonyllmorpholine (CAS 1024-30-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-[(4-
Nitrophenyl)sulfonyllmorpholine, a key chemical intermediate used in organic synthesis and
drug discovery. The document details its physicochemical properties, synthesis protocols, and
applications, with a focus on its potential as a scaffold for developing novel therapeutics.

Physicochemical Properties

4-[(4-Nitrophenyl)sulfonyllmorpholine is a stable organic compound at room temperature. Its
core structure features a morpholine ring attached to a nitrophenyl group via a sulfonamide
linkage. This combination of a privileged pharmacophore (morpholine) and a
reactive/modifiable nitrophenyl group makes it a valuable building block in medicinal chemistry.

Table 1: Physicochemical and Predicted Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b092614?utm_src=pdf-interest
https://www.benchchem.com/product/b092614?utm_src=pdf-body
https://www.benchchem.com/product/b092614?utm_src=pdf-body
https://www.benchchem.com/product/b092614?utm_src=pdf-body
https://www.benchchem.com/product/b092614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1024-30-2 [1]

Molecular Formula C10H12N205S ChemicalBook
Molecular Weight 272.28 g/mol ChemicalBook
Melting Point 173 °C ChemicalBook
Boiling Point (Predicted) 458.4 + 55.0 °C ChemicalBook
Density (Predicted) 1.450 + 0.06 g/cm?3 ChemicalBook
pKa (Predicted) -8.69 + 0.20 ChemicalBook

| Storage Temperature | 2-8°C | ChemicalBook |

Synthesis and Manufacturing

The most common and direct synthesis route for 4-[(4-Nitrophenyl)sulfonylJmorpholine
involves the reaction of 4-nitrobenzenesulfonyl chloride with morpholine in the presence of a
base. This standard sulfonamide formation is efficient and widely used.
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General Synthesis Scheme

Experimental Protocol (General Method)

While a specific peer-reviewed protocol for this exact compound is not readily available, the
following is a representative experimental methodology for sulfonamide synthesis based on

standard laboratory procedures.

e Reaction Setup: To a solution of morpholine (1.1 equivalents) in a suitable aprotic solvent like
dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask, add a non-
nucleophilic base such as triethylamine (1.2 equivalents). The flask is cooled in an ice bath
to 0°C.

o Addition of Reagent: 4-Nitrobenzenesulfonyl chloride (1.0 equivalent) is dissolved in a
minimal amount of the same solvent and added dropwise to the stirred morpholine solution
over 15-30 minutes, ensuring the temperature remains below 5°C.
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» Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 4-12
hours. The progress is monitored by Thin Layer Chromatography (TLC) until the starting
material is consumed.

o Workup: Upon completion, the reaction mixture is quenched with water. The organic layer is
separated, and the aqueous layer is extracted two more times with the solvent. The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate or
magnesium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure to yield the crude product. The
solid is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water)
or by column chromatography on silica gel to afford the pure 4-[(4-
Nitrophenyl)sulfonyllmorpholine.

Applications in Drug Development

This compound is primarily used as a versatile intermediate for the synthesis of more complex
molecules with potential therapeutic value. The nitrophenyl group is a key functional handle
that allows for further chemical modifications.
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4-[(4-Nitrophenyl)sulfonylJmorpholine

Reduction of Nitro Group
(e.g., H2, Pd/C or SnCl2)

4-[(4-Aminophenyl)sulfonyllmorpholine

Amide Coupling / Further Functionalization
(e.g., with R-COOH, DCC/EDC)

Diverse Library of
Potential Drug Candidates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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